molecular formula C9H5ClF3N3O2 B8517762 1-(Acetyloxy)-6-chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine CAS No. 35196-01-1

1-(Acetyloxy)-6-chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine

Cat. No.: B8517762
CAS No.: 35196-01-1
M. Wt: 279.60 g/mol
InChI Key: YOHNVHFYTCNVHH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(Acetyloxy)-6-chloro-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C9H5ClF3N3O2 and its molecular weight is 279.60 g/mol. The purity is usually 95%.
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Properties

CAS No.

35196-01-1

Molecular Formula

C9H5ClF3N3O2

Molecular Weight

279.60 g/mol

IUPAC Name

[6-chloro-2-(trifluoromethyl)imidazo[4,5-b]pyridin-1-yl] acetate

InChI

InChI=1S/C9H5ClF3N3O2/c1-4(17)18-16-6-2-5(10)3-14-7(6)15-8(16)9(11,12)13/h2-3H,1H3

InChI Key

YOHNVHFYTCNVHH-UHFFFAOYSA-N

Canonical SMILES

CC(=O)ON1C2=C(N=CC(=C2)Cl)N=C1C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

1-Hydroxy-6-chloro-2-(trifluoromethyl)-1H-imidazo(4,5-b)pyridine (5 grams), 25 milliliters of acetic anhydride and 0.1 milliliter of sulfuric acid were mixed with stirring at 25° C. for 15 minutes. The reaction mixture was then heated to reflux and refluxed for one-half hour, poured into ice with stirring, stirred for ten minutes and filtered. Filtration yielded the desired 1-acetoxy-6-chloro-2-(trifluoromethyl)-1H-imidazo(4,5-b)pyridine product as a solid. It was taken up in ether, dried over magnesium sulfate, and the ether evaporated. The product then melted at 103°-04° C.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
0.1 mL
Type
reactant
Reaction Step One

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